Cas no 1437435-19-2 (3-[6-(2,4,6-Trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid)

• Product Name: 3-[6-(2,4,6-Trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid
• CAS No: 1437435-19-2
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5160416
• Update Time: 2025-05-21

3-[6-(2,4,6-Trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[6-(2,4,6-Trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid

• Inchi： 1S/C16H17N3O2S/c1-9-6-10(2)15(11(3)7-9)12-8-22-16-17-13(18-19(12)16)4-5-14(20)21/h6-8H,4-5H2,1-3H3,(H,20,21)
• InChI Key： GLMMVZWNXJSFLA-UHFFFAOYSA-N
• SMILES： N1=C(CCC(O)=O)N=C2SC=C(C3=C(C)C=C(C)C=C3C)N12

Additional information on 3-[6-(2,4,6-Trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid

3-[6-(2,4,6-Trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid (CAS No. 1437435-19-2)

The compound 3-[6-(2,4,6-trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid, identified by the CAS number 1437435-19-2, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolo-triazole derivatives and has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a thiazolo[3,2-b][1,2,4]triazole ring system fused with a propionic acid moiety. The presence of the thiazolo[3,2-b][1,2,4]triazole ring imparts unique electronic properties to the molecule, making it a valuable candidate for various chemical reactions and biological assays. The substituents on the aromatic ring further enhance its reactivity and selectivity in different environments.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research articles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against certain proteases involved in neurodegenerative diseases such as Alzheimer's disease.

In addition to its biological applications, this compound has also been investigated for its role in catalytic processes. Researchers have found that it can serve as an effective ligand in transition metal-catalyzed reactions, particularly in asymmetric catalysis. This has opened up new avenues for its use in organic synthesis and industrial chemistry.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. A paper published in Organic Process Research & Development detailed a novel synthetic route that significantly reduces reaction time while maintaining high product quality.

Furthermore, the compound's stability under various conditions has been thoroughly examined. Studies conducted under different pH levels and temperatures have shown that it maintains its structural integrity under physiological conditions. This makes it an ideal candidate for drug delivery systems where stability is a critical factor.

The application of computational chemistry techniques has also played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity profiles. These insights have been instrumental in guiding experimental studies and optimizing its use in various applications.

In conclusion, the compound 3-[6-(2,4,6-trimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid (CAS No. 1437435-19-2) represents a promising advancement in the field of organic chemistry and pharmacology. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines.